![molecular formula C13H15F2NO3 B2491525 2-[(3,4-Difluorophenyl)formamido]-4-methylpentanoic acid CAS No. 1105577-40-9](/img/structure/B2491525.png)
2-[(3,4-Difluorophenyl)formamido]-4-methylpentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound "2-[(3,4-Difluorophenyl)formamido]-4-methylpentanoic acid" likely shares characteristics and synthetic pathways with other fluoroorganic compounds, including methods for synthesizing fluorinated amino acids and analyzing their structure and properties. Fluorinated compounds are of particular interest due to their unique properties which make them valuable in various applications, including pharmaceuticals and materials science.
Synthesis Analysis
Synthetic approaches to similar fluorinated compounds often involve selective fluorination techniques, the use of fluorinated building blocks, and strategic functional group manipulations. For example, the stereoselective synthesis of fluorinated amino acids demonstrates the complexity and precision required in synthesizing structurally specific compounds (Pigza, Quach, & Molinski, 2009).
Molecular Structure Analysis
The molecular structure of fluorinated compounds can be elucidated through techniques such as X-ray crystallography and NMR spectroscopy. These methods provide detailed insights into the configuration and conformation of the molecules, which are critical for understanding their reactivity and properties.
Chemical Reactions and Properties
Fluorinated compounds exhibit unique reactivity due to the electronegativity and size of the fluorine atom. For instance, studies on similar compounds have shown that the presence of fluorine can significantly affect the molecule's behavior in chemical reactions, such as cycloaddition and rearrangement reactions (Tokumitsu & Hayashi, 1980).
properties
IUPAC Name |
2-[(3,4-difluorobenzoyl)amino]-4-methylpentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15F2NO3/c1-7(2)5-11(13(18)19)16-12(17)8-3-4-9(14)10(15)6-8/h3-4,6-7,11H,5H2,1-2H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMPTYIBUFGHYKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)C1=CC(=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3,4-Difluorophenyl)formamido]-4-methylpentanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.